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Compound of Interest

Compound Name: PSB 11 hydrochloride

CAS No.: 453591-58-7

Cat. No.: B1139462

Get Quote

Executive Summary & Core Directive
Do not treat PSB 11 Hydrochloride as general solid waste.

PSB 11 Hydrochloride (CAS: 453591-58-7) is a high-affinity, selective Adenosine A3 receptor

antagonist (

= 2.3 nM).[1][2] Due to its high biological potency and stability as a purine derivative, it poses a
specific risk of bioaccumulation and receptor-mediated toxicity in aquatic environments if
leached.[2]

The Core Disposal Directive:

Method: High-Temperature Incineration (Waste Code: Organic/Bioactive).[2]

Prohibition: Under no circumstances should this compound be disposed of via sanitary

sewer (sink) or standard municipal trash.[2]

Chemical Class: Bioactive Organic Amine Salt.[2]
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Compound Identification & Hazard Profiling
Before initiating disposal, verification of the chemical identity is critical to prevent dangerous

commingling (e.g., mixing with strong oxidizers).[2]

Property Specification Operational Significance

Chemical Name

(R)-8-ethyl-4-methyl-2-phenyl-

7,8-dihydro-3H-imidazo[2,1-

i]purin-5(4H)-one hydrochloride

Confirm label matches this

structure.[3][2][4][5][6][7][8][9]

CAS Number 453591-58-7 Primary Verification ID.

Physical State Off-white Solid
Dust generation risk during

transfer.[2][4]

Solubility
DMSO (<6 mg/mL); Water

(Low/Moderate)

Hydrochloride salt form

increases water solubility,

raising environmental leaching

risks.[2]

Bioactivity High (nM affinity)
Zero-discharge policy applies.

[2]

Expert Insight: The "Hydrochloride" (HCl) designation indicates this is a salt form.[2] While salts

are often more water-soluble, this increases the mobility of the bioactive pharmacophore in

groundwater.[2] Therefore, unlike simple inorganic salts (like NaCl), the solubility here

mandates stricter containment, not dilution.[2]

Personal Protective Equipment (PPE) Protocol
Because PSB 11 HCl is a potent receptor antagonist, inhalation of dust or skin absorption can

lead to systemic pharmacological effects.

Respiratory: Work within a certified Chemical Fume Hood.[2] If weighing outside a hood, an

N95 or P100 particulate respirator is mandatory to prevent inhalation of bioactive dusts.

Dermal:Nitrile Gloves (Double-gloving recommended).[2]
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Why? DMSO (a common solvent for PSB 11) permeates nitrile rapidly.[2] If the compound

is dissolved in DMSO, the solvent acts as a carrier, transporting the toxin through the

glove and skin. Change outer gloves immediately upon splash contact.[2]

Ocular: Chemical safety goggles (ANSI Z87.1).[2]

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Expired or Surplus Powder)
Do not dissolve solids for the purpose of disposal. This increases volume and spill risk.

Containerize: Transfer the solid substance into a screw-cap compatible container (High-

Density Polyethylene [HDPE] or Glass).

Labeling: Affix a hazardous waste label.

Constituents: "PSB 11 Hydrochloride (Adenosine Antagonist)."[1][2][10]

Hazard Checkbox: "Toxic" and "Irritant."[2]

Segregation: Place the container in the Solid Organic / Bioactive Waste stream.[2]

Destruction: Designated for Incineration.

Scenario B: Liquid Waste (Stock Solutions in DMSO or Water)
Most research errors occur here.[2] Segregation depends on the solvent.

Identify Solvent:

If DMSO/Methanol/Ethanol: Segregate into Non-Halogenated Organic Solvents.[2]

If Aqueous (Water/Buffer): Segregate into Aqueous Toxic Solutions.[2]

Precipitation Check: If PSB 11 HCl precipitates out of solution in the waste bottle, do not

attempt to redissolve it. Treat the entire bottle as heterogeneous hazardous waste.

Incompatibility Check: Ensure the waste stream does not contain Strong Oxidizers (e.g.,

Nitric Acid, Peroxides). Purine derivatives can react exothermically with strong oxidizers.[2]
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Scenario C: Empty Containers & Rinsate
Trace residues are bioactive.

Triple Rinse: Rinse the empty original container three times with a small volume of

compatible solvent (ethanol or water).[2]

Capture Rinsate: Pour all three rinses into the Liquid Hazardous Waste container (as

described in Scenario B). Do not pour rinsate down the sink.

Deface Label: Cross out the original label and mark "Triple Rinsed - Trash" (only if local

regulations permit; otherwise, dispose of the container itself as solid hazardous waste).

Decision Logic & Workflow Visualization
The following diagram outlines the decision process for segregating PSB 11 waste streams to

ensure compliance and safety.
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Waste Generation:
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Figure 1: Operational decision tree for segregating PSB 11 Hydrochloride waste based on

physical state and solvent carrier.[2]

Emergency Procedures (Spills)
Small Spill (< 500 mg):

Isolate: Alert nearby personnel.
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Wet Wipe: Do not dry sweep (generates dust).[2] Cover the powder with a paper towel

dampened with water or ethanol.[2]

Scoop: Carefully scoop the damp material and towel into a sealable bag.[2]

Clean: Wipe the surface 3 times with ethanol.[2] Dispose of all cleanup materials as Solid

Hazardous Waste.

Large Spill (> 500 mg or Stock Solution):

Evacuate: If dust is airborne, evacuate the lab immediately.[2]

PPE Upgrade: Re-enter only with respiratory protection (N95/P100).

Absorb: Use a chemical spill pillow or vermiculite for liquids.[2]

Report: Contact EHS (Environmental Health & Safety) immediately.[2]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press.[2] Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2023).[2] Resource Conservation and

Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[2] Retrieved from [Link]

[2]

Occupational Safety and Health Administration (OSHA). (2023).[2] Toxic and Hazardous

Substances: Hazard Communication Standard (29 CFR 1910.1200).[2] Retrieved from [Link]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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